Cas no 155586-41-7 (1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one)

• Product Name: 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one
• CAS No: 155586-41-7
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 5520936
• PubChem ID: 14973056
• Update Time: 2026-03-10

1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Butadien-1-one, 1-(3,4-dimethoxyphenyl)-
• 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one
• 155586-41-7
• 1-(3,4-Dimethoxyphenyl)buta-2,3-dien-1-one
• G74277

• Inchi： 1S/C12H12O3/c1-4-5-10(13)9-6-7-11(14-2)12(8-9)15-3/h5-8H,1H2,2-3H3
• InChI Key： LEJJBNRAOHFMNV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one

1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one (CAS No. 155586-41-7)

1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one, also known by its CAS registry number 155586-41-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated enone system and a dimethoxy-substituted phenyl group. The presence of these functional groups imparts interesting electronic properties and reactivity, making it a valuable molecule for both academic research and potential industrial applications.

The structure of 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one consists of a phenyl ring substituted with two methoxy groups at the 3 and 4 positions. This substitution pattern is significant as it can influence the electronic properties of the molecule, potentially enhancing its ability to participate in various chemical reactions. The conjugated enone system (a double bond adjacent to a ketone group) is another key feature of this compound, contributing to its stability and reactivity.

Recent studies have highlighted the potential of 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one as a precursor in the synthesis of more complex organic molecules. For instance, researchers have explored its use in the construction of bioactive compounds with potential applications in drug discovery. The compound's ability to undergo various types of cycloaddition reactions has been particularly noted, making it a versatile building block in organic synthesis.

In terms of synthesis, several methods have been reported for the preparation of 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one. One common approach involves the condensation reaction between an appropriate aldehyde and a substituted phenol derivative under acidic conditions. This method is straightforward and can be optimized to achieve high yields. Another approach utilizes the Diels-Alder reaction, where the compound serves as a diene or dienophile in forming six-membered rings with desired stereochemistry.

The application of 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one extends beyond organic synthesis into areas such as materials science and catalysis. For example, its conjugated system makes it a candidate for use in light-harvesting materials or as a component in photovoltaic devices. Additionally, studies have shown that this compound can act as an efficient catalyst in certain types of enantioselective reactions due to its ability to stabilize transition states through non-covalent interactions.

From an analytical standpoint, the characterization of 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one has been achieved using various spectroscopic techniques such as UV-vis spectroscopy and NMR spectroscopy. These methods provide insights into the electronic transitions and molecular conformation of the compound, which are critical for understanding its reactivity and potential applications.

In conclusion, 1-(3,4-Dimethoxyphenyl)-2,3-butadien-1-one (CAS No. 155586-41-7) is a multifaceted compound with promising prospects in both academic research and industrial applications. Its unique structure and reactivity make it an invaluable tool for chemists seeking to design novel molecules with tailored properties.